Cas no 941184-00-5 (1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine)

• Product Name: 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine
• CAS No: 941184-00-5
• MF: C₂₂H₂₅N₅O₃S
• MW: 439.530603170395
• CID: 6251244
• PubChem ID: 17482339
• Update Time: 2025-07-17

1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine
• EN300-26615120
• Z217350648
• 941184-00-5

• Inchi： 1S/C22H25N5O3S/c1-17(2)27-21-19(16-24-27)14-20(15-23-21)22(28)25-9-11-26(12-10-25)31(29,30)13-8-18-6-4-3-5-7-18/h3-8,13-17H,9-12H2,1-2H3/b13-8+
• InChI Key： PTZCQMCQAXYDGG-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=CN=C3C(C=NN3C(C)C)=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 439.16781085g/mol
• Monoisotopic Mass: 439.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine

Recent Advances in the Study of 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine (CAS: 941184-00-5)

The compound 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine (CAS: 941184-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine, with particular emphasis on improving its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to enhance the compound's stability and bioavailability. These efforts have yielded promising results, with several derivatives demonstrating improved efficacy in preclinical models.

The biological activity of this compound has been extensively investigated, revealing its potential as a modulator of key signaling pathways. In vitro and in vivo studies have shown that 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine exhibits significant inhibitory effects on specific protein kinases, which are implicated in various disease states, including cancer and inflammatory disorders. These findings suggest that the compound could serve as a valuable tool for further research into these pathways and as a potential therapeutic agent.

One of the most notable aspects of recent research is the exploration of the compound's mechanism of action at the molecular level. Structural studies, including X-ray crystallography and NMR spectroscopy, have provided detailed insights into the binding interactions between the compound and its target proteins. These studies have identified key residues and binding motifs that are critical for the compound's activity, offering valuable information for the design of more potent and selective derivatives.

In addition to its potential therapeutic applications, 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine has also been investigated for its utility as a chemical probe. Its ability to selectively modulate specific biological targets makes it an attractive candidate for use in mechanistic studies and target validation. Researchers have utilized this compound to elucidate the roles of certain kinases in cellular processes, further highlighting its versatility and importance in chemical biology research.

Despite the promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the progress made thus far underscores the potential of 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine as a valuable addition to the arsenal of chemical tools and drug candidates in the field of medicinal chemistry.

In conclusion, the latest research on 1-(2-phenylethenesulfonyl)-4-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonyl]piperazine (CAS: 941184-00-5) highlights its significant potential in both therapeutic and research applications. Continued efforts to optimize its properties and elucidate its mechanisms of action will undoubtedly contribute to its future success in the field of chemical biology and drug discovery.